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Compound of Interest

Compound Name: 1-(2-Methylphenyl)-2-nitropropene

Cat. No.: B15087104

Get Quote

Executive Summary & Chemical Identity[1]
1-(2-Methylphenyl)-2-nitropropene is a substituted

-nitrostyrene derivative characterized by a nitro-alkene moiety conjugated with an ortho-methyl
substituted phenyl ring. While structurally similar to the parent phenyl-2-nitropropene (P2NP),
the presence of the ortho-methyl group introduces significant steric strain, altering its
thermodynamic profile and reactivity.
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Property Data

IUPAC Name 1-(2-Methylphenyl)-2-nitroprop-1-ene

Common Names
o-Methyl-P2NP, 2-Nitro-1-(2-

methylphenyl)propene

CAS Number 103205-27-2

Molecular Formula
ngcontent-ng-c747876706="" _nghost-ng-

c4038370108="" class="inline ng-star-inserted">

Molecular Weight 177.20 g/mol

Appearance Yellow crystalline solid (needles or plates)

Melting Point
60–65 °C (Typical for class; ortho-isomers often

melt lower than para due to packing efficiency)

Boiling Point
~276 °C (Predicted; decomposes prior to

boiling)

Solubility
Soluble in DCM, MeOH, EtOH, THF; Insoluble

in water.[1][2]

Thermodynamic Stability Analysis
The stability of 1-(2-Methylphenyl)-2-nitropropene is governed by the competition between its

conjugated resonance energy and the steric strain introduced by the ortho-methyl substituent.

The "Ortho-Effect" and Steric Inhibition of Resonance
Unlike the planar unsubstituted P2NP, the ortho-methyl group in this compound creates steric

repulsion with the vinyl hydrogen or the nitro group (depending on conformation).

Consequence: This forces the phenyl ring to twist out of coplanarity with the nitroalkene

system.

Thermodynamic Impact: The loss of planarity reduces

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Phenyl-2-nitropropene
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2023-nwn3x-v4
https://www.benchchem.com/product/b15087104/docs?utm_src=pdf-body#thermodynamic-stability-of-1-2-methylphenyl-2-nitropropene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-orbital overlap (conjugation), raising the ground-state energy (enthalpy of formation,

).

Stability Implication: The compound is thermodynamically less stable than its unsubstituted

or para-substituted counterparts. It possesses a higher potential energy for decomposition

and is more susceptible to nucleophilic attack at the

-carbon due to reduced resonance stabilization of the double bond.

Thermal Decomposition
Nitroalkenes are energetically rich compounds. Upon heating beyond their melting point, they

undergo exothermic decomposition.

Onset Temperature: Typically >100 °C.

Mechanism: Thermal stress can trigger polymerization or oxidative cleavage, releasing toxic

gases.

Runaway Risk: High. The decomposition is exothermic. If processed in bulk without

adequate heat removal, a thermal runaway is possible.

Degradation Pathways
Understanding the specific degradation mechanisms is critical for establishing storage

conditions and shelf-life.

Hydrolysis (Retro-Henry Reaction)
The primary degradation pathway in moist environments is the Retro-Henry reaction (reverse

nitroaldol condensation). Water, acting as a nucleophile (often catalyzed by trace base or acid),

attacks the

-carbon, cleaving the C=C bond.

Products: 2-Methylbenzaldehyde and Nitroethane.
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Figure 1: The Retro-Henry hydrolysis pathway. Equilibrium favors the aldehyde and nitroalkane

under aqueous/basic conditions.

Polymerization
As a Michael acceptor, the electron-deficient double bond is prone to polymerization,

particularly initiated by light (photochemical) or trace bases. The ortho-methyl group provides

some steric shielding, but not enough to prevent polymerization in the liquid phase (melt).
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Figure 2: Polymerization cascade. The resulting polymer is typically a dark, insoluble gum.

Experimental Protocols for Stability Assessment
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To validate the stability of a specific lot, the following protocols are recommended.

Differential Scanning Calorimetry (DSC)
Objective: Determine the onset temperature of thermal decomposition (

) and the heat of decomposition (

).

Protocol:

Sample Prep: Weigh 2–5 mg of dried 1-(2-Methylphenyl)-2-nitropropene into a high-

pressure gold-plated crucible (to prevent catalytic effect of aluminum with nitro groups).

Seal: Hermetically seal the crucible.

Reference: Use an empty, matched crucible.

Ramp: Heat from 25 °C to 300 °C at a rate of 5 °C/min or 10 °C/min.

Purge: Nitrogen gas at 50 mL/min.

Analysis: Identify the endothermic melting peak (approx. 60–65 °C) and the subsequent

exothermic decomposition peak.

Critical Limit: If

°C, the material is unstable and requires cold storage.

Accelerated Stability Testing (Forced Degradation)
Objective: Assess hydrolytic stability using HPLC.

Protocol:

Standard Preparation: Dissolve 10 mg of pure compound in 10 mL Acetonitrile (ACN).

Stress Condition (Hydrolysis):
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Mix 1 mL of Standard with 1 mL of Phosphate Buffer (pH 7.4).

Incubate at 40 °C for 24 hours.

HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6x150mm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: ACN. Gradient 10% B to 90% B over 15

min.

Detection: UV at 254 nm and 360 nm (nitroalkene specific).

Analysis: Quantify the decrease in the parent peak and the appearance of the 2-

methylbenzaldehyde peak (retention time will differ significantly).

Handling and Storage Recommendations
Based on the thermodynamic profile, the following storage controls are mandatory to prevent

the Retro-Henry degradation and polymerization.

Temperature: Store at 2–8 °C (Refrigerated). Long-term storage at -20 °C is preferred.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen promotes radical

polymerization; moisture promotes hydrolysis.

Light: Protect from light (Amber vials). UV radiation catalyzes

isomerization and subsequent degradation.

Desiccation: Use desiccants (Silica gel or

) in the secondary container to minimize hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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